Cas no 1352896-31-1 (4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile)

• Product Name: 4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile
• CAS No: 1352896-31-1
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• CID: 5099770
• Update Time: 2026-03-03

4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3H-IMidazo[4,5-c]pyridine-6-carbonitrile, 4-chloro-
• 4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile

• Inchi： 1S/C7H3ClN4/c8-7-6-5(10-3-11-6)1-4(2-9)12-7/h1,3H,(H,10,11)
• InChI Key： HORIAUJDZNLOKP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C#N)=CC2N=CNC1=2

Computed Properties

• Exact Mass: 178.005
• Monoisotopic Mass: 178.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile

4-Chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile (CAS 1352896-31-1): A Comprehensive Overview

4-Chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile (CAS 1352896-31-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[4,5-c]pyridine family, which is known for its diverse biological activities. The presence of both chloro and carbonitrile functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis.

The molecular formula of 4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile is C₇H₃ClN₄, with a molecular weight of 178.58 g/mol. Its structure features a fused imidazole and pyridine ring system, which is often explored in drug discovery for its potential to interact with biological targets. Researchers are particularly interested in its applications as a kinase inhibitor or antiviral agent, given the rising demand for novel therapeutics in these areas.

One of the key reasons for the growing interest in 4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile is its role in the development of small-molecule drugs. With the increasing prevalence of chronic diseases and viral infections, pharmaceutical companies are actively seeking new chemical entities that can address unmet medical needs. This compound's structural versatility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability.

In addition to its pharmaceutical potential, 4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile is also being investigated for its use in agrochemicals. The carbonitrile group, in particular, is known to contribute to the herbicidal or pesticidal activity of certain compounds. As the agricultural sector faces challenges like pesticide resistance and environmental concerns, this compound could play a role in developing next-generation crop protection agents.

The synthesis of 4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile typically involves multi-step reactions, starting from commercially available pyridine derivatives. Researchers often employ palladium-catalyzed cross-coupling or nucleophilic substitution reactions to introduce the chloro and carbonitrile groups. Recent advancements in green chemistry have also led to more sustainable synthetic routes, reducing the use of hazardous reagents.

From a market perspective, the demand for imidazo[4,5-c]pyridine derivatives is expected to grow, driven by their applications in drug discovery and material science. The compound 4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile is often listed in chemical catalogs as a building block for further derivatization, catering to the needs of medicinal chemists and material scientists alike.

In summary, 4-chloro-3H-imidazo[4,5-c]pyridine-6-carbonitrile (CAS 1352896-31-1) is a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic and agricultural solutions. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in innovative chemical research.